1-(3-fluorobenzyl)-3-((3-fluorobenzyl)oxy)-N-(furan-2-ylmethyl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 3-[(3-fluorophenyl)methoxy]-1-[(3-fluorophenyl)methyl]-N-(furan-2-ylmethyl)pyrazole-4-carboxamide
• InChI: InChI=1S/C23H19F2N3O3/c24-18-6-1-4-16(10-18)13-28-14-21(22(29)26-12-20-8-3-9-30-20)23(27-28)31-15-17-5-2-7-19(25)11-17/h1-11,14H,12-13,15H2,(H,26,29)
• InChI Key: IXLMCOGKXKGVLZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)CN2C=C(C(=N2)OCC3=CC(=CC=C3)F)C(=O)NCC4=CC=CO4
• Molecular Formula: C23H19F2N3O3
• Molecular Weight: 423.4 g/mol

Description

1-(3-fluorobenzyl)-3-((3-fluorobenzyl)oxy)-N-(furan-2-ylmethyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C23H19F2N3O3 and its molecular weight is 423.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research on fluorinated derivatives of pyrazoles, such as those discussed by Surmont et al. (2011), showcases the interest in fluorinated compounds as building blocks in medicinal chemistry due to their potential for further functionalization and the development of new molecules with desired properties. Their work highlights a synthetic strategy for 3-amino-4-fluoropyrazoles, indicating the significance of introducing fluorine atoms into pyrazolic structures for enhancing chemical versatility and biological activity Surmont et al., 2011.

Biological Activity and Applications

• Antibacterial and Antitubercular Properties : Kantevari et al. (2011) synthesized novel hexahydro-2H-pyrano[3,2-c]quinoline analogues derived from dibenzo[b,d]furan and evaluated them for their in vitro antimycobacterial activity. Some of these compounds showed promising activity against Mycobacterium tuberculosis, suggesting potential applications in developing antitubercular agents Kantevari et al., 2011.

• Anticancer Activity : The synthesis of novel fluoro-substituted benzopyrans, as discussed by Hammam et al. (2005), and their evaluation against human cancer cell lines, including lung, breast, and CNS cancers, demonstrates the potential of fluorinated compounds in anticancer drug development. These findings suggest that compounds with fluorine substitutions, similar to the one inquired, might possess valuable anticancer activities Hammam et al., 2005.

• Synthetic Methodologies : The work by Eleev et al. (2015) on synthesizing fluorocontaining derivatives of pyrazolo[3,4-d]pyrimidines provides insights into methodologies for creating complex molecules with potential therapeutic applications. These synthetic routes could be relevant for the synthesis and functionalization of the compound , allowing for the exploration of its pharmacological properties Eleev et al., 2015.